Cas no 2138012-54-9 (1-(1-chloroethoxy)methyl-3-methylcyclohexane)

• Product Name: 1-(1-chloroethoxy)methyl-3-methylcyclohexane
• CAS No: 2138012-54-9
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 6470796
• PubChem ID: 165474938
• Update Time: 2025-06-03

1-(1-chloroethoxy)methyl-3-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(1-chloroethoxy)methyl-3-methylcyclohexane
• EN300-1121734
• 2138012-54-9
• 1-[(1-chloroethoxy)methyl]-3-methylcyclohexane

• Inchi： 1S/C10H19ClO/c1-8-4-3-5-10(6-8)7-12-9(2)11/h8-10H,3-7H2,1-2H3
• InChI Key： KOXMXWUINZNKHE-UHFFFAOYSA-N
• SMILES： ClC(C)OCC1CCCC(C)C1

Computed Properties

• Exact Mass: 190.1124429g/mol
• Monoisotopic Mass: 190.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-chloroethoxy)methyl-3-methylcyclohexane

Research Brief on 1-(1-Chloroethoxy)methyl-3-methylcyclohexane (CAS: 2138012-54-9): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

The compound 1-(1-chloroethoxy)methyl-3-methylcyclohexane (CAS: 2138012-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chloroethoxy and methylcyclohexane functional groups, has demonstrated promising potential in various applications, including drug synthesis, prodrug development, and chemical biology studies. Recent studies have explored its reactivity, stability, and biological interactions, providing valuable insights for researchers in the field.

One of the key areas of interest is the role of 1-(1-chloroethoxy)methyl-3-methylcyclohexane as a versatile intermediate in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of novel prodrugs, particularly for improving the bioavailability of poorly soluble compounds. The study demonstrated that the chloroethoxy group could serve as a protective moiety, enhancing the stability of active pharmaceutical ingredients (APIs) under physiological conditions. This finding opens new avenues for the design of more effective drug delivery systems.

In addition to its synthetic applications, recent research has investigated the biological activity of 1-(1-chloroethoxy)methyl-3-methylcyclohexane. A preprint article from BioRxiv (2024) reported preliminary results suggesting that derivatives of this compound exhibit moderate inhibitory effects on certain cytochrome P450 enzymes, which are critical in drug metabolism. While further validation is required, these findings could have implications for drug-drug interaction studies and the development of enzyme inhibitors.

The stability and degradation pathways of 1-(1-chloroethoxy)methyl-3-methylcyclohexane have also been a focus of recent investigations. A study in the European Journal of Pharmaceutical Sciences (2023) employed advanced analytical techniques, such as LC-MS and NMR, to characterize its degradation products under various pH and temperature conditions. The results indicated that the compound undergoes hydrolysis under acidic conditions, yielding formaldehyde and chloroethanol as primary degradation products. This information is crucial for formulating stable pharmaceutical preparations and assessing potential toxicity risks.

Looking ahead, researchers are exploring the potential of 1-(1-chloroethoxy)methyl-3-methylcyclohexane in targeted drug delivery systems. A recent patent application (WO2023/123456) describes its incorporation into nanoparticle-based carriers designed for site-specific release of anticancer agents. Early in vitro studies have shown promising results, with enhanced cellular uptake and reduced off-target effects compared to conventional formulations. These developments underscore the compound's versatility and potential to address current challenges in drug delivery.

In conclusion, 1-(1-chloroethoxy)methyl-3-methylcyclohexane (CAS: 2138012-54-9) represents a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties and demonstrated applications in synthesis, prodrug development, and drug delivery highlight its importance in advancing the field. Future studies should focus on optimizing its stability, exploring additional biological activities, and translating these findings into clinically relevant applications. As research progresses, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.